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Compound of Interest

Compound Name: Quinagolida
CAS No.: 130793-77-0
Cat. No.: B14159601
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinagolide is a potent and selective non-ergot dopamine D2 receptor agonist.[1][2] Its primary
mechanism of action is the inhibition of prolactin secretion from the anterior pituitary gland. By
activating D2 receptors, quinagolide reduces adenylyl cyclase activity, which in turn leads to a
decrease in intracellular cyclic adenosine monophosphate (CAMP) levels and subsequent
suppression of prolactin release.[2] This makes quinagolide a valuable tool for studying
dopaminergic signaling pathways and a therapeutic agent for hyperprolactinemia. In the
context of in vitro cell culture, quinagolide is utilized to investigate its effects on various cell
types, particularly pituitary tumor cells and other cells expressing dopamine D2 receptors.[2]

Data Presentation
Physicochemical Properties and Solubility of
Quinagolide Hydrochloride
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Property Value
Molecular Formula C20H34CIN3O3S
Molecular Weight 432.0 g/mol

Water Solubility

Sparingly soluble (0.2%)[1]

DMSO Solubility

Soluble

Ethanol Solubility

Soluble

This table summarizes key physicochemical properties of quinagolide hydrochloride.

Recommended Concentrations for Cell Culture

Parameter

Concentration Range Notes

Stock Solution Concentration

Higher concentrations can be
prepared. A high-concentration

stock is recommended to

1-10 mM in DMSO

minimize the volume of DMSO
added to the cell culture

medium.[2]

Working Concentration

The optimal concentration
should be determined
empirically for each cell line

and experimental endpoint. A

0.01 nM - 100 nM

starting concentration range of
0.01 nM to 100 nM is
recommended for initial dose-

response studies.[3]

Final DMSO Concentration in

Media

High concentrations of DMSO
can be toxic to cells. A vehicle

control with the same final

< 0.5% (ideally < 0.1%)

DMSO concentration should
always be included in

experiments.[1]
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This table provides recommended concentration ranges for the preparation and use of
quinagolide hydrochloride in cell culture experiments.

Experimental Protocols

Protocol 1: Preparation of Quinagolide Hydrochloride
Stock and Working Solutions

Materials:

Quinagolide hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes

Sterile pipette tips

Vortex mixer

Sonicator (optional)

Procedure for 10 mM Stock Solution Preparation:
 Calculation:

o Molecular weight of quinagolide HCI = 432.0 g/mol

o To make 1 mL of a 10 mM solution, weigh out 4.32 mg of quinagolide hydrochloride
powder.

e Weighing:

o In a sterile microcentrifuge tube, accurately weigh out 4.32 mg of quinagolide
hydrochloride.

e Dissolving:
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o Add 1 mL of sterile, cell culture grade DMSO to the tube containing the quinagolide
powder.

o Vortex the tube vigorously for 1-2 minutes until the powder is completely dissolved.[2]

o If the compound does not fully dissolve, sonicate the solution in a water bath sonicator for
5-10 minutes.[2]

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 uL) in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected
from light.[1][2] Avoid repeated freeze-thaw cycles.[1]

Procedure for Preparation of Working Solutions:
e Thaw Stock Solution:

o Remove one aliquot of the quinagolide stock solution from the freezer and allow it to thaw
at room temperature.

o Dilution:

o Dilute the stock solution in fresh, pre-warmed cell culture medium to the desired final
concentration.

o Itis recommended to perform serial dilutions to achieve low nanomolar concentrations
accurately.

o Ensure the final DMSO concentration in the working solution remains below 0.5%, and
ideally at or below 0.1%.[1]

Protocol 2: In Vitro Prolactin Secretion Assay Using GH3
Cells
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This protocol describes the use of quinagolide to assess its inhibitory effect on prolactin
secretion from the rat pituitary adenoma cell line, GH3.

Materials:
e GH3cells

e Cell culture medium (e.g., F-12K Medium with 15% horse serum and 2.5% fetal bovine
serum)

o 96-well cell culture plates

e Quinagolide hydrochloride working solutions
» Phosphate-Buffered Saline (PBS), sterile

o Commercial Prolactin ELISA kit

e Microplate reader

Procedure:

e Cell Seeding:

o Seed GH3 cells in a 96-well plate at a density of 1 x 10° cells/well in 100 pL of culture
medium.

o Incubate for 24-48 hours to allow for cell attachment.
e Quinagolide Preparation:

o Prepare serial dilutions of quinagolide in serum-free or low-serum medium to achieve the
desired final concentrations (e.g., ranging from 0.01 nM to 1000 nM).

o Prepare a vehicle control with the same final DMSO concentration as the highest
guinagolide concentration.

e Cell Treatment:
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[e]

Carefully remove the culture medium from the wells.

(¢]

Wash the cells once with 100 pL of warm PBS.

[¢]

Add 100 pL of the prepared quinagolide working solutions or vehicle control to the
respective wells.

[¢]

Incubate the cells for the desired treatment period (e.g., 24 hours).[4]

e Supernatant Collection:
o After incubation, carefully collect the culture supernatant from each well.

o Centrifuge the supernatant to pellet any detached cells and transfer the clear supernatant
to a new tube.

o Store the supernatants at -80°C until analysis.[4]
e Prolactin Measurement:

o Quantify the concentration of prolactin in the collected supernatants using a commercial
prolactin ELISA kit, following the manufacturer's instructions.[4]

e Data Analysis:

o Normalize the prolactin concentration to the number of viable cells or total protein content
in each well.

o Plot the percentage of prolactin inhibition against the logarithm of the quinagolide
concentration and fit the data using a non-linear regression model to determine the ECso.

Mandatory Visualizations
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Caption: Quinagolide signaling pathway in lactotrophs.
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Experimental Workflow for Quinagolide In Vitro Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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